tert-Butyl (2-methyl-2H-tetraazol-5-yl)methylcarbamate

• Molecular Formula: C8H15N5O2
• Molecular Weight: 213.24 g/mol
• IUPAC Name: tert-butyl N-[(2-methyltetrazol-5-yl)methyl]carbamate
• InChI: InChI=1S/C8H15N5O2/c1-8(2,3)15-7(14)9-5-6-10-12-13(4)11-6/h5H2,1-4H3,(H,9,14)
• InChI Key: YALYSJRYXRSCJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NN(N=N1)C

Description

Tert-Butyl (2-methyl-2H-tetraazol-5-yl)methylcarbamate is a useful research compound. Its molecular formula is C8H15N5O2 and its molecular weight is 213.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of Intermediate 36 (1.0 g) in dichloromethane (35 ml) and methanol (10 ml) at 22° C. under nitrogen was added dropwise 10% trimethylsilyldiazomethane in hexane (12.0 ml). The mixture was stirred for 2 h at 22° C. before acetic acid (2 ml) was added dropwise and the solvents were evaporated in vacuo. The crude residue was purified by Biotage flash column chromatography on silica gel (90 g cartridge), eluting with 10% cyclohexane in ether. The fractions for the first eluting isomer were combined and the solvents evaporated in vacuo to give the title compound as pale yellow crystals (0.487 g).